Cas no 85136-17-0 (5-oxo-l-proline, compound with l-cysteine (1:1))

• Product name: 5-oxo-l-proline, compound with l-cysteine (1:1)
• CAS No: 85136-17-0
• MF: C₅H₇NO₃?C₃H₇NO₂S
• MW: 250.27216
• CID: 889069
• PubChem ID: 119057814

5-oxo-l-proline, compound with l-cysteine (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-oxo-l-proline, compound with l-cysteine (1:1)
• NS00092490
• 85136-17-0
• EINECS 285-740-4

• Inchi： InChI=1S/C5H7NO3.C3H7NO2S/c7-4-2-1-3(6-4)5(8)9;4-2(1-7)3(5)6/h3H,1-2H2,(H,6,7)(H,8,9);2,7H,1,4H2,(H,5,6)/t3-;2-/m00/s1
• InChI Key： FVCBXPZCBRIFIM-BHFSHLQUSA-N
• SMILES： C1CC(=O)NC1C(=O)O.C(C(C(=O)O)N)S

Computed Properties

• Exact Mass: 250.06234272g/mol
• Monoisotopic Mass: 250.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų